2-[3-[2-(azepan-1-yl)-2-oxoacetyl]indol-1-yl]-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(azepan-1-yl)-2-oxoacetyl]indol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C22H29N3O3/c1-3-23(4-2)20(26)16-25-15-18(17-11-7-8-12-19(17)25)21(27)22(28)24-13-9-5-6-10-14-24/h7-8,11-12,15H,3-6,9-10,13-14,16H2,1-2H3
• InChI Key: ZIDWORYGCBCAMU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)N3CCCCCC3
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• CAS No.: 872843-51-1

Description

2-[3-[2-(azepan-1-yl)-2-oxoacetyl]indol-1-yl]-N,N-diethylacetamide is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.492. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methodologies and Chemical Reactions : Research on related compounds emphasizes synthetic routes and chemical transformations. For instance, indole-based compounds undergo various chemical reactions, such as [4 + 3]-annulation and carboxamide group migration, to form lactams and lactones, highlighting the versatility of these molecules in organic synthesis (Selvaraj et al., 2019). Additionally, cooperative catalysis has been employed to produce oxa-bridged azepino[1,2-a]indoles, demonstrating the complex heterocyclic structures that can be synthesized from indole derivatives (Loui et al., 2021).

Biological Evaluations and Applications

• Antibacterial Activities : Certain derivatives of 2-oxaisocephems, which share structural similarities with the compound , have shown potent activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. This suggests potential applications in developing new antibacterial agents (Tsubouchi et al., 1994).
• Antiplasmodial Properties : Research involving N-substituted acetamide indole derivatives has explored their potential in vitro antiplasmodial properties, indicating the possibility of using these compounds in malaria treatment strategies. Preliminary results suggest a mode of action against the plasmodial parasite, which could inform future drug design (Mphahlele et al., 2017).

Potential Therapeutic Agents

• Antidiabetic Agents : Indole-based hybrid oxadiazole scaffolds with N-substituted acetamides have been studied for their antidiabetic potential via inhibition of the α-glucosidase enzyme. Compounds exhibiting significant inhibition potential suggest a pathway for the development of new antidiabetic agents (Nazir et al., 2018).